Cas no 32464-66-7 (1-Phenazinecarboxylic acid, 8-methoxy-)
32464-66-7 structure
Product Name:1-Phenazinecarboxylic acid, 8-methoxy-
CAS No:32464-66-7
MF:C14H10N2O3
MW:254.24080324173
CID:1450344
PubChem ID:12318566
Update Time:2025-04-20
1-Phenazinecarboxylic acid, 8-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenazinecarboxylic acid, 8-methoxy-
- 8-Methoxy-1-phenazinecarboxylic acid
- SCHEMBL7573459
- DB-186661
- 32464-66-7
-
- Inchi: 1S/C14H10N2O3/c1-19-8-5-6-10-12(7-8)16-13-9(14(17)18)3-2-4-11(13)15-10/h2-7H,1H3,(H,17,18)
- InChI Key: SHSWINYYTWKUFS-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=C(C=1)N=C1C(C(=O)O)=CC=CC1=N2
Computed Properties
- Exact Mass: 254.0692
- Monoisotopic Mass: 254.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 72.3Ų
Experimental Properties
- PSA: 72.31
1-Phenazinecarboxylic acid, 8-methoxy- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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